Cas no 19956-54-8 (Methyllucidone)

• Product Name: Methyllucidone
• CAS No: 19956-54-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 160313
• PubChem ID: 21680425
• Update Time: 2025-07-10

Methyllucidone Chemical and Physical Properties

Names and Identifiers

• methyl-
• Methyllucidone
• 3,4,5-Trimethyl-2(1H)-pyridinone
• [ "" ]
• (2Z)-4-methoxy-2-[(E)-1-methoxy-3-phenylprop-2-enylidene]cyclopent-4-ene-1,3-dione
• MS-23820
• 19956-54-8
• 4-Methoxy-2-[(2E)-1-methoxy-3-phenyl-2-propen-1-ylidene]-4-cyclopentene-1,3-dione; Lucidone, methyl-
• BDBM50460141
• LMPK12120440
• CS-0023736
• AKOS040744459
• CHEMBL4227292
• (2Z)-4-methoxy-2-[(2E)-1-methoxy-3-phenylprop-2-en-1-ylidene]cyclopent-4-ene-1,3-dione
• HY-N3260
• (2Z)-4-methoxy-2-((E)-1-methoxy-3-phenylprop-2-enylidene)cyclopent-4-ene-1,3-dione
• 4-Cyclopentene-1,3-dione, 4-methoxy-2-[(2E)-1-methoxy-3-phenyl-2-propen-1-ylidene]-
• DA-65404

• MDL： MFCD20260386
• Inchi： 1S/C16H14O4/c1-19-13(9-8-11-6-4-3-5-7-11)15-12(17)10-14(20-2)16(15)18/h3-10H,1-2H3/b9-8+,15-13-
• InChI Key： FITVJPYUOAZKPN-PBMBQWDMSA-N
• SMILES： O(C)/C(/C=C/C1C=CC=CC=1)=C1/C(C=C(C/1=O)OC)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Orange powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 299.3±13.0 °C at 760 mmHg
• Flash Point: 171.1±4.8 °C
• PSA: 52.60000
• LogP: 2.28240
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyllucidone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Methyllucidone

Methyllucidone (CAS No. 19956-54-8): An Overview of Its Structure, Properties, and Applications in Chemical and Biological Research

Methyllucidone (CAS No. 19956-54-8) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential therapeutic applications. This comprehensive overview aims to provide a detailed understanding of Methyllucidone, including its chemical structure, physical properties, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyllucidone is a sesquiterpene lactone, a class of natural products characterized by a 15-carbon skeleton with a lactone ring. The molecular formula of Methyllucidone is C₁₅H₂₀O₃, and its molecular weight is approximately 244.31 g/mol. The compound exhibits a complex structure with multiple chiral centers, which contribute to its unique chemical properties and biological activities.

The physical properties of Methyllucidone include its solubility in organic solvents such as methanol, ethanol, and dichloromethane. It is relatively insoluble in water, which can influence its bioavailability and pharmacokinetic properties. The compound is stable under normal laboratory conditions but may degrade under strong acidic or basic conditions.

Biological Activities and Mechanisms of Action

Methyllucidone has been extensively studied for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent research has shed light on the mechanisms underlying these activities:

• Anti-inflammatory Activity: Studies have shown that Methyllucidone can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the NF-κB signaling pathway. This makes it a potential candidate for the treatment of inflammatory diseases.
• Antioxidant Activity: The compound exhibits strong antioxidant properties by scavenging free radicals and reducing oxidative stress. This activity is attributed to the presence of hydroxyl groups in its structure.
• Anticancer Activity: Research has demonstrated that Methyllucidone can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways and inhibiting cell proliferation. It has shown promising results against breast cancer, colon cancer, and leukemia cells.

Mechanistic studies have revealed that Methyllucidone's anticancer activity is mediated through multiple pathways, including the induction of cell cycle arrest, inhibition of angiogenesis, and modulation of apoptosis-related proteins.

Clinical Applications and Potential Therapeutic Uses

The potential therapeutic applications of Methyllucidone are being explored in various preclinical and clinical studies. Its anti-inflammatory properties make it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's antioxidant activity could also be beneficial in preventing oxidative stress-related disorders such as neurodegenerative diseases.

In the field of oncology, the anticancer properties of Methyllucidone have led to its evaluation as a potential chemotherapeutic agent. Preclinical studies have shown that it can enhance the efficacy of existing cancer treatments by sensitizing cancer cells to chemotherapy drugs. However, further clinical trials are needed to validate these findings and assess the safety and efficacy of Methyllucidone in human patients.

Safety Considerations and Future Directions

The safety profile of Methyllucidone is an important consideration for its potential therapeutic use. Preclinical toxicity studies have generally shown that the compound is well-tolerated at therapeutic doses, but more extensive safety evaluations are necessary before it can be used in clinical settings.

Future research directions for < strong>Methyllucidone< /stron g > include optimizing its chemical structure to enhance its potency and reduce potential side effects. Additionally, investigations into novel delivery systems such as nanoparticles could improve its bioavailability and therapeutic efficacy.

< p >In conclusion,< strong >Methyl lucid one< /stron g > (CAS No. 19956-54-8) represents a promising natural product with diverse biological activities that warrant further exploration in both basic research and clinical applications.< / p >